Cas no 1124149-82-1 (6-tert-butyl-2-(1-methylcyclopropyl)pyrimidin-4(3H)-one)

• Product Name: 6-tert-butyl-2-(1-methylcyclopropyl)pyrimidin-4(3H)-one
• CAS No: 1124149-82-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 2108252
• Update Time: 2023-11-19

6-tert-butyl-2-(1-methylcyclopropyl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-(1-methylcyclopropyl)pyrimidin-4(3H)-one
• CID 136163193
• 4(3H)-Pyrimidinone, 6-(1,1-dimethylethyl)-2-(1-methylcyclopropyl)-

• Inchi： 1S/C12H18N2O/c1-11(2,3)8-7-9(15)14-10(13-8)12(4)5-6-12/h7H,5-6H2,1-4H3,(H,13,14,15)
• InChI Key： AGCYMHRITNIYKT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)N=C(C2(C)CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 289.5±23.0 °C(Predicted)
• pka: 9.79±0.50(Predicted)